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Compound of Interest

Compound Name: Infigratinib Phosphate

Cat. No.: B608101 Get Quote

Technical Support Center: Infigratinib Phosphate
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and storage of infigratinib phosphate, along with troubleshooting

advice for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Infigratinib Phosphate?

Proper storage is critical to maintain the integrity of solid infigratinib phosphate. It is a white

to off-white, non-hygroscopic crystalline powder[1]. For laboratory use, it should be stored at

4°C in a sealed container, away from moisture[2][3]. For long-term storage, -20°C is

recommended, which can preserve the powder for up to three years[4]. The formulated

capsules for clinical use are stored at room temperature, 20°C to 25°C (68°F to 77°F), with

excursions permitted between 15°C and 30°C (59°F and 86°F)[5].

Q2: How should I store Infigratinib Phosphate after dissolving it in a solvent?

Stock solutions of infigratinib phosphate should be aliquoted to prevent repeated freeze-thaw

cycles[4]. For optimal stability, store these solutions in sealed containers, protected from

moisture. Recommended storage temperatures are -80°C for up to one year or -20°C for up to

six months[2][3]. One source suggests a shorter stability of one month at -20°C in solvent[4].
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Q3: What is the general stability profile and what substances are incompatible with Infigratinib
Phosphate?

Infigratinib phosphate is stable under the recommended storage conditions[3]. However, it is

incompatible with strong acids/alkalis and strong oxidizing/reducing agents[3]. During stability

studies of the drug substance and product, trends in the formation of specified impurities and

degradants were observed, though specific details are not publicly available[1].

Q4: What are the best practices for handling Infigratinib Phosphate in a laboratory setting?

Safe handling is crucial. Always work in a well-ventilated area, preferably with appropriate

exhaust ventilation, to avoid the formation of dust and aerosols[3]. Use full personal protective

equipment (PPE), including gloves, lab coat, and eye protection. Avoid inhalation and contact

with skin or eyes[3]. In case of a spill, use an absorbent, liquid-binding material to contain it,

and decontaminate the affected surfaces with alcohol[3].

Quantitative Data Summary
Table 1: Recommended Storage Conditions for Infigratinib Phosphate
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Form Temperature Duration
Additional
Notes

Source(s)

Solid (Powder) 4°C Not Specified

Sealed storage,

away from

moisture.

[2][3]

-20°C 3 years Powder form. [4]

Solid (Capsule) 20°C - 25°C 24 months

Excursions

permitted to

15°C - 30°C.

[1][5]

In Solvent -80°C 1 year

Sealed storage,

away from

moisture. Aliquot

to avoid freeze-

thaw cycles.

[2][3][4]

-20°C 6 months

Sealed storage,

away from

moisture.

[2][3]

-20°C 1 month

Aliquot to avoid

freeze-thaw

cycles.

[4]

Troubleshooting Guide
Issue: My Infigratinib Phosphate solution appears cloudy or has precipitated.

This is a common issue related to solubility. Infigratinib phosphate has low solubility[1]. The

solubility in DMSO, a common solvent, can be significantly impacted by the presence of

moisture. Always use fresh, anhydrous DMSO for preparing stock solutions[2][4]. If warming is

required to dissolve the compound, it should be done carefully and the solution should be used

immediately for optimal results[2][4].
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Cloudy/Precipitated Solution Observed

Was fresh, anhydrous DMSO used?

Was the solution prepared recently and stored correctly?

Yes

Action: Discard and prepare a new solution using fresh, anhydrous DMSO.

No

Is the concentration too high?

Yes

Action: Gently warm and/or sonicate the solution. Use immediately.

No

Issue Resolved

No

Action: Prepare a new solution at a lower concentration.

Yes
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Preparation
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Prepare Stock Solution

Aliquot for Stress Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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